2-(4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)-N-(4-methylphenyl)acetamide

• Molecular Formula: C23H24N2O5S
• Molecular Weight: 440.5 g/mol
• IUPAC Name: 2-[4-[(E)-(2,4-dioxo-3-propan-2-yl-1,3-thiazolidin-5-ylidene)methyl]-2-methoxyphenoxy]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C23H24N2O5S/c1-14(2)25-22(27)20(31-23(25)28)12-16-7-10-18(19(11-16)29-4)30-13-21(26)24-17-8-5-15(3)6-9-17/h5-12,14H,13H2,1-4H3,(H,24,26)/b20-12+
• InChI Key: CXJOEUXJLNWWMP-UDWIEESQSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)/C=C/3\C(=O)N(C(=O)S3)C(C)C)OC
• SMILES: CC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)C=C3C(=O)N(C(=O)S3)C(C)C)OC

Description

2-(4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)-N-(4-methylphenyl)acetamide is a synthetic compound that is widely used in scientific research. It is a member of the thiazolidinedione class of compounds that have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 2-(4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)-N-(4-methylphenyl)acetamide involves the activation of peroxisome proliferator-activated receptor-gamma (PPAR-gamma). PPAR-gamma is a nuclear receptor that regulates gene expression. Activation of PPAR-gamma leads to the inhibition of inflammatory cytokines and the promotion of adipocyte differentiation, which leads to the reduction of insulin resistance.
Biochemical and Physiological Effects:
2-(4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)-N-(4-methylphenyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, improve insulin sensitivity, and promote adipocyte differentiation. It has also been shown to have neuroprotective effects and is being studied for its potential use in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)-N-(4-methylphenyl)acetamide in lab experiments include its well-studied pharmacological properties and its ability to activate PPAR-gamma. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are a number of future directions for research on 2-(4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)-N-(4-methylphenyl)acetamide. These include further studies on its potential use in the treatment of Alzheimer's disease, its potential as an anti-cancer agent, and its potential as a treatment for other inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of 2-(4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)-N-(4-methylphenyl)acetamide involves the reaction of 2-bromo-4'-methoxyacetophenone with 4-methylphenylamine to give the corresponding amine. This amine is then reacted with 2-(4-formyl-2-methoxyphenoxy)acetic acid to give the final product.

Scientific Research Applications

2-(4-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}-2-methoxyphenoxy)-N-(4-methylphenyl)acetamide has been extensively studied for its pharmacological properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been shown to have neuroprotective effects and is being studied for its potential use in the treatment of Alzheimer's disease.